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Compound of Interest

3'4'-Dimethylbiphenyl-3-
Compound Name:
carbaldehyde

cat. No.: B1302755

An In-depth Technical Guide to 3',4'-Dimethylbiphenyl-3-carbaldehyde

CAS Number: 343604-07-9

This technical guide provides a comprehensive overview of 3',4'-Dimethylbiphenyl-3-
carbaldehyde, a biphenyl derivative of interest to researchers, scientists, and professionals in
the field of drug development and organic synthesis. This document details the compound's
chemical properties, outlines a probable synthetic route, and discusses its potential, yet
currently undocumented, biological significance.

Chemical and Physical Properties

3',4'-Dimethylbiphenyl-3-carbaldehyde is an aromatic aldehyde with a biphenyl backbone.
The presence of the aldehyde group and the dimethyl-substituted phenyl ring suggests
potential for further chemical modifications and diverse biological interactions. A summary of its
key chemical data is presented in Table 1.

Table 1: Chemical and Physical Properties of 3',4'-Dimethylbiphenyl-3-carbaldehyde
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Property Value Source

CAS Number 343604-07-9 [1][2]

Molecular Formula C15H140 [1]

Molecular Weight 210.27 g/mol [1]
3-(3,4-

IUPAC Name _ [3]
dimethylphenyl)benzaldehyde
3',4'-Dimethyl-[1,1'-biphenyl]-3-

Synonyms carbaldehyde, 3-(3,4- [2]
Dimethylphenyl)benzaldehyde
XBVSMPXCQQMBOG-

InChl Key [1]
UHFFFAOYSA-N
CC1=C(C=C(C=C1)C2=CC=C

SMILES [3]
C(=C2)C=0)C

Synthesis

While a specific, detailed experimental protocol for the synthesis of 3',4'-Dimethylbiphenyl-3-

carbaldehyde is not readily available in the cited literature, the structure of the molecule

strongly suggests that it can be synthesized via a Suzuki-Miyaura cross-coupling reaction.[4][5]

This palladium-catalyzed reaction is a powerful and widely used method for the formation of

carbon-carbon bonds, particularly for the creation of biaryl compounds.[4]

The logical disconnection for a retrosynthetic analysis points to two primary starting materials:

3-formylphenylboronic acid and 4-bromo-1,2-dimethylbenzene (or a related organohalide).

2.1. Proposed Synthetic Pathway: Suzuki-Miyaura Coupling

The proposed reaction would involve the palladium-catalyzed coupling of an arylboronic acid

with an aryl halide in the presence of a base.
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Suzuki Coupling
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Click to download full resolution via product page

Caption: Proposed Suzuki-Miyaura coupling for the synthesis of 3',4'-Dimethylbiphenyl-3-
carbaldehyde.

2.2. General Experimental Protocol (Hypothetical)

The following is a generalized, hypothetical protocol based on standard Suzuki-Miyaura
coupling procedures.[6][7] Optimization of specific reagents, catalysts, bases, solvents, and
reaction conditions would be necessary to achieve a high yield of the desired product.

Materials:

e 3-Formylphenylboronic acid

e 4-Bromo-1,2-dimethylbenzene

o Palladium catalyst (e.qg., Tetrakis(triphenylphosphine)palladium(0))
» Base (e.g., potassium carbonate, cesium carbonate)

¢ Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF)

o Water (for biphasic systems)
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 Inert gas (e.g., Argon or Nitrogen)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine 3-formylphenylboronic acid (1.0-1.5 equivalents) and 4-bromo-1,2-
dimethylbenzene (1.0 equivalent).

o Addition of Catalyst and Base: Add the palladium catalyst (0.01-0.05 equivalents) and the
base (2.0-3.0 equivalents).

e Solvent Addition and Degassing: Add the anhydrous solvent and degas the mixture by
bubbling with an inert gas for 15-30 minutes.

e Reaction: Heat the reaction mixture to a temperature appropriate for the chosen solvent
(typically 80-110 °C) and stir under an inert atmosphere. Monitor the reaction progress using
Thin Layer Chromatography (TLC).

e Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an
organic solvent (e.g., ethyl acetate) and wash with water and brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product can be purified by column chromatography on
silica gel.

Biological Activity and Potential Applications

As of the date of this document, there is no specific information in the scientific literature
detailing the biological activity or mechanism of action of 3',4'-Dimethylbiphenyl-3-
carbaldehyde. However, the broader class of biphenyl derivatives is known to exhibit a wide
range of pharmacological properties.

Biphenyl-containing compounds have been investigated for various therapeutic applications,
including:

o Antimicrobial and Antifungal Activity: Numerous biphenyl derivatives have shown efficacy
against various bacterial and fungal strains.[8]
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» Anti-inflammatory and Analgesic Effects: The biphenyl scaffold is present in some non-
steroidal anti-inflammatory drugs (NSAIDs).

o Anticancer Activity: Certain substituted biphenyls have been explored as potential anti-
proliferative agents.[8]

» Antihypertensive Properties: Some biphenyl derivatives are known to have an impact on
blood pressure regulation.

» Antidiabetic Activity: This class of compounds has also been investigated for its potential in
managing diabetes.[8]

Given the diverse biological roles of biphenyl derivatives, 3',4'-Dimethylbiphenyl-3-
carbaldehyde could be a candidate for screening in various biological assays to determine its
potential therapeutic value. The aldehyde functional group also provides a reactive handle for
the synthesis of a library of derivatives, such as imines, oximes, or by oxidation to a carboxylic
acid, which could be used in fragment-based drug discovery or for structure-activity relationship
(SAR) studies.

Future Directions

The lack of specific biological data for 3',4'-Dimethylbiphenyl-3-carbaldehyde highlights an
opportunity for further research. A logical workflow for investigating this compound would
involve:
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Caption: A logical workflow for the investigation of 3',4'-Dimethylbiphenyl-3-carbaldehyde.

Conclusion

3',4'-Dimethylbiphenyl-3-carbaldehyde is a readily synthesizable organic compound with
potential for further investigation in the fields of medicinal chemistry and materials science.
While its specific biological properties are currently uncharacterized, its structural similarity to
other biologically active biphenyls suggests it may be a valuable starting point for the
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development of novel therapeutic agents. Further research is required to elucidate its
synthesis, reactivity, and biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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